Cas no 2443766-76-3 (Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane)

• Product Name: Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane
• CAS No: 2443766-76-3
• MF: C₄₁H₃₂N₄O₂
• MW: 612.718389511108
• CID: 5061044
• PubChem ID: 78358321
• Update Time: 2025-09-25

Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane Chemical and Physical Properties

Names and Identifiers

• bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane
• CS-17190
• 1-benzyl-2-[4-[[4-(1-benzylbenzimidazol-2-yl)phenoxy]methoxy]phenyl]benzimidazole
• 2443766-76-3
• E82906
• CS-M2857
• starbld0020971
• AKOS037651668
• Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane

• Inchi： 1S/C41H32N4O2/c1-3-11-30(12-4-1)27-44-38-17-9-7-15-36(38)42-40(44)32-19-23-34(24-20-32)46-29-47-35-25-21-33(22-26-35)41-43-37-16-8-10-18-39(37)45(41)28-31-13-5-2-6-14-31/h1-26H,27-29H2
• InChI Key： SLGRHPJVXJNPLO-UHFFFAOYSA-N
• SMILES： O(COC1C=CC(=CC=1)C1=NC2C=CC=CC=2N1CC1C=CC=CC=1)C1C=CC(=CC=1)C1=NC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 612.25252628g/mol
• Monoisotopic Mass: 612.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 54.1

Additional information on Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane

Introduction to Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane (CAS No. 2443766-76-3)

Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane, identified by its CAS number 2443766-76-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by their intricate structural framework, which includes multiple aromatic and heterocyclic moieties. The presence of benzyl and benzo[d]imidazol-2-yl groups in its molecular structure suggests potential applications in the design of bioactive molecules, particularly in the realm of drug discovery.

The chemical structure of Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane features a central methylene bridge (methylene) linked to two phenoxymethyl groups, each of which is further substituted with a 1-benzyl-1H-benzo[d]imidazol-2-yl moiety. This particular arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for various pharmacological applications. The benzyl group, in particular, is often employed in medicinal chemistry due to its ability to enhance the solubility and bioavailability of drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane has emerged as a compound of interest in this context, primarily due to its structural features that mimic known bioactive scaffolds. The benzo[d]imidazole ring is a well-documented pharmacophore in medicinal chemistry, often associated with biological activities such as anti-inflammatory, antiviral, and anticancer properties. By incorporating this motif into the molecular framework of Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane, researchers aim to harness these beneficial properties for the development of new drugs.

The synthesis of Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the benzo[d]imidazole core through condensation reactions involving o-halobenzamides and hydrazine derivatives. Subsequent steps involve nucleophilic substitution reactions to introduce the phenoxymethyl groups, followed by benzyl group incorporation to complete the molecular structure. The synthesis route must be optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The pharmacological potential of Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane has been explored through various in vitro and in vivo studies. These studies have revealed promising results regarding its interaction with biological targets such as enzymes and receptors. For instance, preliminary investigations suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to play a crucial role in cancer progression. Additionally, its ability to modulate other signaling pathways makes it an attractive candidate for further exploration in therapeutic contexts.

One of the most compelling aspects of Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane is its versatility in drug design. The presence of multiple functional groups allows for facile modifications, enabling researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in the development of personalized medicine approaches, where compounds can be tailored to target specific genetic or molecular profiles associated with diseases. Furthermore, the compound's structural similarity to known drugs may facilitate rapid translation from preclinical studies to clinical trials.

The computational modeling of Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane has provided valuable insights into its binding interactions with biological targets. Molecular docking studies have shown that this compound can effectively bind to active sites on enzymes and receptors, suggesting potential therapeutic effects. These computational predictions have been validated through experimental studies, reinforcing the compound's promise as a lead molecule for drug development. The integration of computational chemistry with traditional wet chemistry approaches has significantly accelerated the discovery process in pharmaceutical research.

The future prospects for Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-yl)phenoxy)methane are bright, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic applications. Researchers are actively investigating its potential use in treating neurological disorders, infectious diseases, and chronic conditions such as diabetes and cardiovascular diseases. Additionally, efforts are underway to develop novel formulations that enhance the delivery and efficacy of this compound. As our understanding of disease mechanisms continues to evolve, so too will the applications of Bis(4-(1-benzyl-1H-benzo[d]imidazol-2-y l)phenoxy)methane.

In conclusion, Bis(4-(1-benzyl - 1 H - benzo[ d ] imidaz ol - 2 - yl ) pheno xy ) methane ( CAS No . 2443766 - 76 - 3 ) represents a significant advancement in pharmaceutical research . Its complex molecular structure , coupled with promising pharmacological properties , positions it as a valuable candidate for developing new therapeutic agents . As research progresses , this compound is expected to contribute substantially to advancements in medicine , offering hope for improved treatments across a wide range of diseases .